Ethyl 5-bromo-2-methyloxazole-4-carboxylate
Overview
Description
Ethyl 5-bromo-2-methyloxazole-4-carboxylate is a chemical compound with the molecular formula C7H8BrNO3 . It is a solid substance .
Physical And Chemical Properties Analysis
Ethyl 5-bromo-2-methyloxazole-4-carboxylate is a solid substance . Its molecular weight is 234.05 . Detailed physical and chemical properties were not found in the search results.Scientific Research Applications
Organic Synthesis
Ethyl 5-bromo-2-methyloxazole-4-carboxylate is a valuable building block in organic synthesis. It is used to construct complex molecular architectures due to its reactivity, particularly in the formation of heterocyclic compounds . Its oxazole ring, a five-membered aromatic heterocycle, is a common motif in many natural products and pharmaceuticals. The bromine atom on the oxazole ring can undergo various palladium-catalyzed cross-coupling reactions, making it a pivotal intermediate in the synthesis of diverse organic molecules.
Medicinal Chemistry
In medicinal chemistry, this compound finds its use in the design and development of new drugs . It serves as a precursor for the synthesis of molecules with potential therapeutic effects. The presence of the oxazole ring is particularly significant as oxazoles are known for their pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. Researchers utilize this compound to create analogs and derivatives that can be tested for various biological activities.
Pharmacology
Ethyl 5-bromo-2-methyloxazole-4-carboxylate is also instrumental in pharmacological research. It can be used to modify the pharmacokinetic properties of drug candidates. For instance, the ethyl ester group can be hydrolyzed to yield the corresponding acid, which may have different solubility and absorption characteristics. This allows scientists to fine-tune the drug’s behavior in the body, optimizing its efficacy and reducing potential side effects.
Biochemistry
In biochemistry, this compound is used to study enzyme-substrate interactions . The oxazole ring can act as a mimic for natural substrates, binding to enzymes and potentially inhibiting their activity. This is useful in understanding the mechanisms of enzyme action and in the development of enzyme inhibitors that can serve as drugs or research tools.
Material Science
The reactivity of Ethyl 5-bromo-2-methyloxazole-4-carboxylate makes it a candidate for creating novel materials . Its incorporation into polymers or small molecules can impart unique optical or electronic properties, useful in the development of sensors, organic semiconductors, and other advanced materials.
Agricultural Research
In the field of agricultural research, derivatives of this compound are explored for their potential as pesticides or plant growth regulators . The oxazole ring’s structural similarity to certain natural compounds can interfere with the life cycle of pests or modulate plant hormones, leading to enhanced crop protection and yield.
Analytical Chemistry
This compound is used as a standard or reagent in analytical chemistry . Its well-defined structure and properties make it suitable for calibrating instruments or as a reference compound in the quantification of other substances.
Environmental Science
Lastly, Ethyl 5-bromo-2-methyloxazole-4-carboxylate can be used in environmental science research to study degradation pathways and the fate of organic pollutants . Its brominated structure allows it to serve as a model compound for investigating the environmental impact of similar organic contaminants.
Safety and Hazards
properties
IUPAC Name |
ethyl 5-bromo-2-methyl-1,3-oxazole-4-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8BrNO3/c1-3-11-7(10)5-6(8)12-4(2)9-5/h3H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WUYVDXANJRQDOO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(OC(=N1)C)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8BrNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60719242 |
Source
|
| Record name | Ethyl 5-bromo-2-methyl-1,3-oxazole-4-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60719242 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
234.05 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 5-bromo-2-methyloxazole-4-carboxylate | |
CAS RN |
1260861-94-6 |
Source
|
| Record name | Ethyl 5-bromo-2-methyl-1,3-oxazole-4-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60719242 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | ethyl 5-bromo-2-methyl-1,3-oxazole-4-carboxylate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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